Cas no 1251593-34-6 (3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251593-34-6
• MF: C₂₂H₂₁FN₄O₃S
• MW: 440.490546941757
• CID: 6357467
• PubChem ID: 49666182
• Update Time: 2025-10-22

3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• F3406-8562
• CHEMBL4528278
• 3-ethyl-N-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxybenzyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxybenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• AKOS021803168
• 1251593-34-6

• Inchi： 1S/C22H21FN4O3S/c1-3-21-24-25-22-13-12-20(15-26(21)22)31(28,29)27(18-8-6-17(23)7-9-18)14-16-4-10-19(30-2)11-5-16/h4-13,15H,3,14H2,1-2H3
• InChI Key： VHYBIRHVAYTASU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(CC)N2C=1)(N(C1C=CC(=CC=1)F)CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 440.13183988g/mol
• Monoisotopic Mass: 440.13183988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85.2Ų

Additional information on 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS 1251593-34-6): A Comprehensive Overview

3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS 1251593-34-6) is a specialized sulfonamide derivative with a unique triazolopyridine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities and structural versatility. The presence of both fluorophenyl and methoxyphenyl groups in its molecular framework enhances its lipophilicity and binding affinity, making it a promising candidate for various applications.

The chemical structure of 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide features a triazolopyridine ring system, which is known for its heterocyclic diversity and pharmacological relevance. The sulfonamide group (-SO₂NH-) attached to the pyridine ring contributes to its hydrogen-bonding capacity, a critical feature for molecular interactions in drug design. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in cancer research and metabolic disorders.

In recent years, the compound has been explored for its structure-activity relationships (SAR) in medicinal chemistry. The 4-fluorophenyl moiety is often associated with improved bioavailability and metabolic stability, while the 4-methoxyphenyl group can influence electronic properties and receptor binding. These features align with current trends in drug discovery, where researchers prioritize compounds with optimized pharmacokinetics and reduced toxicity.

From a synthetic chemistry perspective, CAS 1251593-34-6 presents interesting challenges due to its multifunctional groups. Efficient synthesis routes often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution to introduce the fluorophenyl and methoxyphenyl substituents. The triazolopyridine scaffold is typically constructed via cyclization reactions, followed by sulfonylation to install the final sulfonamide group. These methodologies are frequently discussed in organic chemistry forums and patent literature, reflecting the compound's relevance in process optimization.

The applications of 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide extend beyond pharmaceuticals. In material science, its aromatic stacking capabilities make it a candidate for organic semiconductors or fluorescent probes. Additionally, its agrochemical potential is being investigated, particularly in pest control formulations, where sulfonamide derivatives are known for their systemic activity.

For researchers sourcing this compound, key considerations include purity specifications (typically ≥95% by HPLC) and solubility profiles (often soluble in DMSO or DMF). Storage recommendations usually emphasize protection from light and moisture at -20°C to maintain stability. These practical aspects are frequently queried in scientific databases and chemical supplier portals.

The market dynamics for CAS 1251593-34-6 reflect its niche status as a research chemical. While not yet commercialized in large-scale applications, its demand is steady among contract research organizations (CROs) and academic laboratories. Pricing trends correlate with synthetic complexity and patent landscapes, with current focus on cost-effective synthetic routes to support broader structure-activity studies.

Future directions for this compound may involve crystallography studies to elucidate its three-dimensional conformation, or computational modeling to predict target interactions. Such investigations align with the AI-driven drug discovery movement, where machine learning algorithms are increasingly used to screen heterocyclic libraries. These cutting-edge approaches are reshaping how researchers evaluate compounds like 3-ethyl-N-(4-fluorophenyl)-N-(4-methoxyphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide for therapeutic potential.

In summary, CAS 1251593-34-6 represents a compelling case study in modern heterocyclic chemistry. Its structural features offer multiple avenues for molecular optimization, while its emerging applications span diverse scientific domains. As drug discovery paradigms evolve toward fragment-based design and polypharmacology, compounds with such multifunctional architectures will likely remain at the forefront of chemical innovation.